![molecular formula C23H17ClFN7O3 B2533720 N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide CAS No. 1171037-30-1](/img/structure/B2533720.png)
N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide
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Overview
Description
N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C23H17ClFN7O3 and its molecular weight is 493.88. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A significant application of derivatives closely related to N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide is in antitumor research. A study synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives, evaluating their antitumor activity against the human breast adenocarcinoma cell line MCF7. Among the derivatives, one exhibited substantial antitumor activity with an IC50 value in the micromolar range, highlighting the potential of these compounds in cancer treatment (El-Morsy, El-Sayed, & Abulkhair, 2017).
Anticancer and Antimicrobial Properties
Another research synthesized derivatives incorporating oxazole, pyrazoline, and pyridine moieties, evaluated for their anticancer and antimicrobial activities. The study reported significant potency against a range of cancer cell lines and pathogenic strains, suggesting these compounds as potential agents in treating cancer and microbial infections (Katariya, Vennapu, & Shah, 2021).
Neuroinflammation Imaging
A series of pyrazolo[1,5-a]pyrimidines, akin to the compound , were synthesized for binding to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. Two derivatives were radiolabeled for positron emission tomography (PET) imaging in a rodent model of neuroinflammation, demonstrating potential in neuroinflammation imaging (Damont et al., 2015).
Herbicidal Activity
Research on pyrazolo[3,4-d]pyrimidine derivatives also extends to herbicidal applications. Some derivatives showed inhibition activities against certain plants, indicating potential use in agricultural weed management (Luo, Zhao, Zheng, & Wang, 2017).
Peripheral Benzodiazepine Receptor Study
In another study, derivatives of pyrazolo[1,5-a]pyrimidines were synthesized to target peripheral benzodiazepine receptors (PBRs), suggesting applications in studying neurodegenerative disorders (Fookes et al., 2008).
Mechanism of Action
Target of Action
Similar compounds have been reported to inhibitmTOR kinase and PI3 kinase , which are key regulators of cell growth and proliferation.
Mode of Action
It has been reported that a similar compound, referred to as cbs-1, successfully inhibited cell cycle progression and displayed good apoptosis in a549 cells . This suggests that the compound may interact with its targets to disrupt the cell cycle and induce programmed cell death.
Biochemical Pathways
The compound appears to affect the pathways related to cell cycle progression and apoptosis. It has been reported to significantly induce caspase-3 activation and suppress NF-κB and IL-6 activation . These changes suggest that the compound may influence the biochemical pathways related to inflammation and cell survival.
Pharmacokinetics
The compound’s in vivo anticancer activity suggests that it may have favorable pharmacokinetic properties that allow it to reach its targets within the body .
Result of Action
The compound has been reported to exhibit cytotoxicity against tested cancer cell lines, with one derivative (CBS-1) showing better cytotoxicity than doxorubicin . This suggests that the compound’s action results in the death of cancer cells.
Properties
IUPAC Name |
N-[2-[1-(4-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(4-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClFN7O3/c1-13-10-19(27-20(33)12-35-17-8-4-15(25)5-9-17)32(30-13)23-28-21-18(22(34)29-23)11-26-31(21)16-6-2-14(24)3-7-16/h2-11H,12H2,1H3,(H,27,33)(H,28,29,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVFGWFKTXVXUFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)COC2=CC=C(C=C2)F)C3=NC4=C(C=NN4C5=CC=C(C=C5)Cl)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClFN7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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